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Introduction
2,4-Dimethylnicotinaldehyde, also known as 2,4-dimethyl-3-pyridinecarboxaldehyde (CAS

168072-32-0), is a substituted pyridine derivative.[1] Its molecular structure, featuring a pyridine

ring functionalized with two methyl groups and an aldehyde group, makes it a valuable building

block in medicinal chemistry and materials science. The precise characterization of such

molecules is paramount for ensuring the integrity of research and the quality of downstream

products. Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared

(IR) Spectroscopy, and Mass Spectrometry (MS), provide a detailed fingerprint of the molecular

structure, confirming its identity and purity.

This guide provides an in-depth analysis of the expected spectroscopic data for 2,4-
Dimethylnicotinaldehyde. Due to the limited availability of published experimental spectra for

this specific compound, this document synthesizes predicted data based on established

principles of spectroscopy and comparative data from analogous structures. This approach

provides a robust and scientifically grounded reference for researchers, scientists, and drug

development professionals.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. It relies on the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C.[2]

Experimental Protocol: NMR
A typical NMR experiment involves dissolving a small sample of the analyte in a deuterated

solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), which is NMR-

inactive. Tetramethylsilane (TMS) is usually added as an internal standard for chemical shift

referencing (0 ppm).[3] The sample is then placed in a strong magnetic field and irradiated with

radiofrequency pulses. The resulting signals, known as free induction decay (FID), are

mathematically transformed by a Fourier transform to generate the NMR spectrum.
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Caption: General workflow for acquiring an NMR spectrum.

Predicted ¹H NMR Spectrum
The predicted ¹H NMR spectrum of 2,4-Dimethylnicotinaldehyde would display signals

corresponding to the aldehyde proton, two aromatic protons, and the protons of the two methyl

groups. The aldehyde proton is expected to be the most deshielded, appearing at a high

chemical shift (δ) value.[4]
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Predicted
Signal

Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment

H-formyl 10.0 - 10.5 Singlet (s) 1H CHO

H-6 8.4 - 8.6 Doublet (d) 1H Pyridine Ring

H-5 7.0 - 7.2 Doublet (d) 1H Pyridine Ring

C4-CH₃ 2.5 - 2.7 Singlet (s) 3H Methyl Group

C2-CH₃ 2.4 - 2.6 Singlet (s) 3H Methyl Group

Justification: The aldehyde proton's chemical shift is characteristically high, typically found

between 9-10 ppm, and is further deshielded by the aromatic ring.[4] The pyridine ring protons

are influenced by the nitrogen atom and the substituents; H-6 is adjacent to the nitrogen,

leading to a downfield shift. The methyl groups on the aromatic ring will appear as singlets in

the range of 2.3-2.7 ppm.[1]

Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum provides information about all the unique carbon atoms in the

molecule. Due to the low natural abundance of the ¹³C isotope, these spectra are typically

acquired with proton decoupling, resulting in a spectrum of singlets where each peak

corresponds to a chemically distinct carbon atom.[5]
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Predicted Signal Chemical Shift (δ, ppm) Assignment

C-formyl 190 - 195 CHO

C-2 158 - 162 Pyridine Ring

C-4 148 - 152 Pyridine Ring

C-6 150 - 154 Pyridine Ring

C-3 130 - 135 Pyridine Ring

C-5 120 - 125 Pyridine Ring

C4-CH₃ 20 - 25 Methyl Group

C2-CH₃ 18 - 23 Methyl Group

Justification: The aldehyde carbonyl carbon is highly deshielded and appears significantly

downfield, typically between 190-200 ppm for aromatic aldehydes.[5] The carbons of the

pyridine ring have characteristic shifts, with those adjacent to the nitrogen (C-2 and C-6)

appearing at lower field. The methyl carbon signals are found in the upfield region of the

spectrum.[6]

Infrared (IR) Spectroscopy
IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes

vibrations of the chemical bonds. The frequencies of these vibrations are characteristic of the

types of bonds and functional groups present.[7]

Experimental Protocol: IR
For a solid sample, the spectrum can be obtained using an Attenuated Total Reflectance (ATR)

accessory, where the sample is pressed against a crystal (e.g., diamond or germanium).

Alternatively, a KBr pellet can be prepared by grinding the sample with potassium bromide and

pressing it into a thin disk. The sample is then irradiated with IR light, and the transmitted or

reflected light is detected.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www2.chemistry.msu.edu/faculty/reusch/orgpage/nmr.htm
http://www.isaacpub.org/images/PaperPDF/MOCR_100021_2017051515091500396.pdf
https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Data Acquisition Data Processing

Place Solid on
ATR Crystal

Place Sample in
Spectrometer

Prepare KBr
Pellet

Irradiate with
Infrared Light

Detect Transmitted/
Reflected Light

Generate Spectrum
(Transmittance vs. Wavenumber) Analyze Absorption Bands

Click to download full resolution via product page

Caption: General workflow for acquiring an IR spectrum.

Predicted IR Spectrum
The IR spectrum of 2,4-Dimethylnicotinaldehyde will be dominated by the strong absorption

of the aldehyde carbonyl group.

Wavenumber
(cm⁻¹)

Vibration Type Functional Group Intensity

3100 - 3000 C-H Stretch Aromatic (Pyridine) Medium

2980 - 2850 C-H Stretch Aliphatic (Methyl) Medium

2850 - 2700 C-H Stretch
Aldehyde (Fermi

doublet)

Medium, often two

bands

1710 - 1685 C=O Stretch Aromatic Aldehyde Strong, Sharp

1600 - 1580 C=C / C=N Stretch Pyridine Ring Medium

1500 - 1400 C=C / C=N Stretch Pyridine Ring Medium

Justification: The most characteristic peak will be the strong C=O stretch. For an aldehyde

conjugated to an aromatic ring, this peak is typically found at a lower wavenumber (1710–1685

cm⁻¹) compared to a saturated aldehyde.[8][9] The aldehyde C-H stretch often appears as a
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pair of medium intensity bands around 2820 cm⁻¹ and 2720 cm⁻¹, a feature known as a Fermi

doublet, which is highly diagnostic for aldehydes.[8] Aromatic C-H stretches appear above

3000 cm⁻¹, while aliphatic C-H stretches from the methyl groups appear just below 3000 cm⁻¹.

[7] The pyridine ring itself will show characteristic C=C and C=N stretching vibrations in the

1600-1400 cm⁻¹ region.[10]

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that ionizes molecules and separates the

resulting ions based on their mass-to-charge ratio (m/z). It provides information about the

molecular weight and the fragmentation pattern of a molecule, which can be used for structural

elucidation.[11]

Experimental Protocol: MS
In a typical Electron Ionization (EI) mass spectrometry experiment, the sample is introduced

into a high vacuum chamber where it is vaporized and bombarded with a high-energy electron

beam. This process knocks an electron off the molecule to form a radical cation, known as the

molecular ion (M⁺•). The excess energy causes the molecular ion to fragment into smaller,

charged ions and neutral radicals. These ions are then accelerated and separated by a mass

analyzer (e.g., a quadrupole or time-of-flight analyzer) before being detected.
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Caption: General workflow for acquiring a mass spectrum.

Predicted Mass Spectrum
The molecular formula for 2,4-Dimethylnicotinaldehyde is C₈H₉NO, giving it a molecular

weight of 135.16 g/mol . The mass spectrum should show a molecular ion peak at m/z = 135.
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m/z Value Predicted Fragment Loss

135 [C₈H₉NO]⁺• Molecular Ion (M⁺•)

134 [C₈H₈NO]⁺ Loss of H• (from aldehyde)

106 [C₇H₈N]⁺ Loss of CHO• (formyl radical)

78 [C₅H₄N]⁺ Loss of CO, followed by C₂H₄

77 [C₅H₃N]⁺• Loss of H from m/z 78

Justification: The molecular ion peak (M⁺•) at m/z 135 should be observable. A common

fragmentation for aldehydes is the loss of the aldehydic hydrogen, resulting in a strong [M-1]⁺

peak at m/z 134.[12] Another characteristic fragmentation is the loss of the entire formyl radical

(•CHO), leading to an [M-29]⁺ peak at m/z 106.[13] Further fragmentation of the pyridine ring

can lead to smaller fragments, such as the pyridyl cation or related structures around m/z 78.

[11]

Conclusion
The combination of NMR, IR, and MS provides a comprehensive and unambiguous structural

characterization of 2,4-Dimethylnicotinaldehyde. This guide offers a detailed prediction of the

key spectroscopic features of this molecule, grounded in fundamental principles and

comparative data. While predicted data serves as a strong guideline, experimental verification

remains the gold standard in chemical analysis. The protocols and interpretive frameworks

presented here provide researchers with the necessary tools to confidently acquire and

analyze their own data, ensuring the integrity and progression of their scientific endeavors.

References
NP-MRD. 13C NMR Spectrum (1D, 126 MHz, H2O, predicted) (NP0160364). Available at:

[Link]

Chemguide. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC

COMPOUNDS. Available at: [Link]

University of Colorado Boulder. Table of Characteristic IR Absorptions. Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://chemistry.miamioh.edu/gung/CHM526/pdfs/Mass-fragmentation.pdf
https://chem.libretexts.org/Courses/Athabasca_University/Chemistry_350%3A_Organic_Chemistry_I/12%3A_Structure_Determination-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.03%3A_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://www.chemguide.co.uk/analysis/masspec/fragment.html
https://www.benchchem.com/product/b066243/docs?utm_src=pdf-body#spectroscopic-data-for-2-4-dimethylnicotinaldehyde-a-technical-guide
https://np-mrd.org/spectra/main/NP0160364
https://www.chemguide.co.uk/analysis/masspec/fragmentation.html
https://www.colorado.edu/lab/odas/sites/default/files/attached-files/IR_Table.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


UCLA Chemistry. IR: aldehydes. Available at: [Link]

NIST. CHAPTER 2 Fragmentation and Interpretation of Spectra. Available at: [Link]

Michigan State University. Proton NMR Table. Available at: [Link]

University of Wisconsin. Mass Spectrometry: Fragmentation. Available at: [Link]

UCLA Chemistry. IR Absorption Table. Available at: [Link]

Chemistry LibreTexts. 19.14: Spectroscopy of Aldehydes and Ketones. Available at: [Link]

NC State University Libraries. 19.14 Spectroscopy of Aldehydes and Ketones. Available at:

[Link]

Chemistry LibreTexts. 2.4: Chemical Shifts. Available at: [Link]

Oregon State University. 13C NMR Chemical Shift. Available at: [Link]

ResearchGate. Synthesis and Spectral Analysis of Pyridine Derivates. Available at: [Link]

ResearchGate. a¹H NMR spectrum of pyridine-3-carboxaldehyde; b¹H NMR spectrum of

the.... Available at: [Link]

Chemistry LibreTexts. 12.3: Mass Spectrometry of Some Common Functional Groups.

Available at: [Link]

PubChem. 3-Pyridinecarboxaldehyde. Available at: [Link]

Amanote Research. (PDF) Synthesis and Spectral Analysis of Pyridine Derivates. Available

at: [Link]

Chemistry Connected. NMR shifts 1H -general.cdx. Available at: [Link]

ResearchGate. Syntheses of 3,4-dimethylpyridine, 2,3-dimethylpyridine and 2-methyl-3-

ethylpyridine. Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

http://www.chem.ucla.edu/~webspectra/irtutor/irald.html
https://www.nist.gov/system/files/documents/2018/04/10/ch2-_fragmentation_and_interpretation_of_spectra.pdf
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/nmr/nmr-c13.htm
https://www.chem.wisc.edu/areas/reich/handouts/spec/mass-frag.pdf
http://www.chem.ucla.edu/~webspectra/irtable.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry(McMurry)/19%3A_Aldehydes_and_Ketones_-_Nucleophilic_Addition_Reactions/19.14%3A_Spectroscopy_of_Aldehydes_and_Ketones
https://nscu.pressbooks.pub/organicchemistry/chapter/19-14-spectroscopy-of-aldehydes-and-ketones/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/02%3A_Structure_and_Properties_of_Organic_Molecules/2.04%3A_Chemical_Shifts
https://oregonstate.edu/instruct/ch361h/ch362h/nmr/c13shift.html
https://www.researchgate.net/publication/316921350_Synthesis_and_Spectral_Analysis_of_Pyridine_Derivates
https://www.researchgate.net/figure/a-1-H-NMR-spectrum-of-pyridine-3-carboxaldehyde-b-1-H-NMR-spectrum-of-the-isolated_fig4_326622830
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.03%3A_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://pubchem.ncbi.nlm.nih.gov/compound/3-Pyridinecarboxaldehyde
https://research.amanote.com/publication/316921350-synthesis-and-spectral-analysis-of-pyridine-derivates
https://www.chemistryconnected.com/wp-content/uploads/2019/07/NMR-shifts-1H-general.pdf
https://www.researchgate.net/publication/243510006_Syntheses_of_34-dimethylpyridine_23-dimethylpyridine_and_2-methyl-3-ethylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Doc Brown's Chemistry. C7H16 mass spectrum of 2,4-dimethylpentane fragmentation

pattern of m/z m/e ions for.... Available at: [Link]

Oregon State University. 1H NMR Chemical Shift. Available at: [Link]

ResearchGate. ChemInform Abstract: Synthesis and Structural Characterization of 2,4-Bis(5-

aryl-1,3,4-oxadiazol-2-yl)pyridine Derivatives. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. organicchemistrydata.org [organicchemistrydata.org]

2. chemistryconnected.com [chemistryconnected.com]

3. chem.libretexts.org [chem.libretexts.org]

4. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

5. Proton NMR Table [www2.chemistry.msu.edu]

6. isaacpub.org [isaacpub.org]

7. uanlch.vscht.cz [uanlch.vscht.cz]

8. orgchemboulder.com [orgchemboulder.com]

9. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition –
OpenStax adaptation 1 [ncstate.pressbooks.pub]

10. IR Absorption Table [webspectra.chem.ucla.edu]

11. chemguide.co.uk [chemguide.co.uk]

12. chemistry.miamioh.edu [chemistry.miamioh.edu]

13. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Spectroscopic Data for 2,4-Dimethylnicotinaldehyde: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b066243/docs#spectroscopic-data-for-2-4-
dimethylnicotinaldehyde-a-technical-guide]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.docbrown.info/page07/documents/alkanes09ms.htm
https://oregonstate.edu/instruct/ch361h/ch362h/nmr/h1shift.html
https://www.researchgate.net/publication/227546416_ChemInform_Abstract_Synthesis_and_Structural_Characterization_of_24-Bis5-aryl-134-oxadiazol-2-ylpyridine_Derivatives
https://www.benchchem.com/product/b066243?utm_src=pdf-custom-synthesis#bc-rfq
https://organicchemistrydata.org/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://www.chemistryconnected.com/courses/NMR/NMRshifts1H-general.pdf
https://chem.libretexts.org/Courses/University_of_Alberta_Augustana_Campus/AUCHE_252_-_Organic_Chemistry_II/02%3A_1H_NMR/2.04%3A_Chemical_Shifts
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/ChemicalShift.htm
https://www2.chemistry.msu.edu/faculty/reusch/orgpage/nmr.htm
http://www.isaacpub.org/images/PaperPDF/MOCR_100021_2017051515091500396.pdf
https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://orgchemboulder.com/Spectroscopy/irtutor/aldehydesir.shtml
https://ncstate.pressbooks.pub/organicchem/chapter/spectroscopy-of-aldehydes-and-ketones-3/
https://ncstate.pressbooks.pub/organicchem/chapter/spectroscopy-of-aldehydes-and-ketones-3/
https://webspectra.chem.ucla.edu/irtable.html
https://www.chemguide.co.uk/analysis/masspec/fragment.html
https://chemistry.miamioh.edu/gung/CHM526/pdfs/Mass-fragmentation.pdf
https://chem.libretexts.org/Courses/Athabasca_University/Chemistry_350%3A_Organic_Chemistry_I/12%3A_Structure_Determination-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.03%3A_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://www.benchchem.com/product/b066243/docs#spectroscopic-data-for-2-4-dimethylnicotinaldehyde-a-technical-guide
https://www.benchchem.com/product/b066243/docs#spectroscopic-data-for-2-4-dimethylnicotinaldehyde-a-technical-guide
https://www.benchchem.com/product/b066243/docs#spectroscopic-data-for-2-4-dimethylnicotinaldehyde-a-technical-guide
https://www.benchchem.com/product/b066243/docs#spectroscopic-data-for-2-4-dimethylnicotinaldehyde-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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